![molecular formula C16H20N4O2 B6170041 N-{[4-(1-aminoethyl)phenyl]methyl}-2-methoxy-4-methylpyrimidine-5-carboxamide CAS No. 2639413-72-0](/img/no-structure.png)
N-{[4-(1-aminoethyl)phenyl]methyl}-2-methoxy-4-methylpyrimidine-5-carboxamide
Overview
Description
N-{[4-(1-aminoethyl)phenyl]methyl}-2-methoxy-4-methylpyrimidine-5-carboxamide, more commonly referred to as NAMPT, is a small molecule that is of great interest to scientists due to its potential applications in the medical and scientific fields. NAMPT is a key enzyme involved in the nicotinamide adenine dinucleotide (NAD) biosynthesis pathway and is involved in the regulation of cellular energy homeostasis, as well as the regulation of various metabolic processes. NAMPT has been studied extensively in the past few decades, and its potential applications are still being explored.
Scientific Research Applications
NAMPT has been studied extensively in the past few decades, and its potential applications are still being explored. NAMPT has been found to have potential applications in the medical field, including the treatment of cancer, diabetes, and other diseases. NAMPT has also been studied as a potential therapeutic agent for the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurological disorders. In addition, NAMPT has been studied as a potential therapeutic agent for the treatment of age-related diseases. NAMPT has also been studied as a potential anti-inflammatory agent and as a potential agent for the treatment of obesity.
Mechanism of Action
NAMPT is an enzyme involved in the nicotinamide adenine dinucleotide (N-{[4-(1-aminoethyl)phenyl]methyl}-2-methoxy-4-methylpyrimidine-5-carboxamide) biosynthesis pathway. NAMPT catalyzes the conversion of nicotinamide mononucleotide (NMN) to N-{[4-(1-aminoethyl)phenyl]methyl}-2-methoxy-4-methylpyrimidine-5-carboxamide, which is involved in the regulation of cellular energy homeostasis and the regulation of various metabolic processes. NAMPT also plays a role in the regulation of the circadian clock, and it has been shown to be involved in the regulation of inflammation.
Biochemical and Physiological Effects
NAMPT has been found to have a variety of biochemical and physiological effects. NAMPT has been found to have an anti-inflammatory effect, and it has been shown to inhibit the production of pro-inflammatory cytokines. NAMPT has also been found to have an anti-oxidant effect, and it has been shown to reduce oxidative stress. In addition, NAMPT has been found to have an anti-apoptotic effect, and it has been shown to reduce cell death. NAMPT has also been found to have an anti-tumor effect, and it has been shown to reduce tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
NAMPT has been found to be a useful tool for laboratory experiments due to its ability to regulate various metabolic processes. NAMPT has been found to be relatively stable in solution, making it suitable for use in long-term experiments. In addition, NAMPT can be synthesized using a variety of methods, making it a convenient and economical tool for laboratory experiments. However, NAMPT is not a highly active enzyme, and its activity can be affected by various factors, such as pH and temperature.
Future Directions
NAMPT has a wide variety of potential applications, and there are many potential future directions that can be explored. These include further research on the mechanisms of action and biochemical and physiological effects of NAMPT, as well as the development of new therapeutic agents based on NAMPT. In addition, further research into the synthesis methods of NAMPT could lead to more efficient and economical methods of production. Furthermore, further research into the potential applications of NAMPT in the medical field could lead to the development of new treatments for various diseases. Finally, further research into the potential applications of NAMPT in the biomedical field could lead to new and innovative ways to study and understand biological processes.
Synthesis Methods
NAMPT can be synthesized using a variety of methods, including the condensation of 1-aminoethylbenzene and 2-methoxy-4-methylpyrimidine-5-carboxylic acid, a reaction known as the Biginelli reaction. This reaction is typically carried out in the presence of an acid catalyst such as sulfuric acid, hydrochloric acid, or trifluoroacetic acid. NAMPT can also be synthesized using a reaction known as the Knoevenagel condensation, which involves the condensation of 1-aminoethylbenzene and 2-methoxy-4-methylpyrimidine-5-carboxaldehyde. This reaction is typically carried out in the presence of an acid catalyst such as sulfuric acid, hydrochloric acid, or trifluoroacetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{[4-(1-aminoethyl)phenyl]methyl}-2-methoxy-4-methylpyrimidine-5-carboxamide involves the reaction of 4-(1-aminoethyl)benzaldehyde with 2-methoxy-4-methylpyrimidine-5-carboxylic acid in the presence of a coupling agent to form the intermediate Schiff base. The Schiff base is then reduced using a reducing agent to yield the final product.", "Starting Materials": [ "4-(1-aminoethyl)benzaldehyde", "2-methoxy-4-methylpyrimidine-5-carboxylic acid", "Coupling agent", "Reducing agent" ], "Reaction": [ "Step 1: React 4-(1-aminoethyl)benzaldehyde with 2-methoxy-4-methylpyrimidine-5-carboxylic acid in the presence of a coupling agent to form the Schiff base intermediate.", "Step 2: Reduce the Schiff base intermediate using a reducing agent to yield the final product, N-{[4-(1-aminoethyl)phenyl]methyl}-2-methoxy-4-methylpyrimidine-5-carboxamide." ] } | |
CAS RN |
2639413-72-0 |
Product Name |
N-{[4-(1-aminoethyl)phenyl]methyl}-2-methoxy-4-methylpyrimidine-5-carboxamide |
Molecular Formula |
C16H20N4O2 |
Molecular Weight |
300.4 |
Purity |
95 |
Origin of Product |
United States |
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